Cas no 870704-14-6 (2-fluoro-5-methylbenzene-1-sulfonyl chloride)

• Product Name: 2-fluoro-5-methylbenzene-1-sulfonyl chloride
• CAS No: 870704-14-6
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• MDL: MFCD04039785
• CID: 93094
• PubChem ID: 24882986
• Update Time: 2025-07-23

2-fluoro-5-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methylbenzene-1-sulfonyl chloride
• 2-Fluoro-5-methylbenzenesulfonyl chloride
• 2-Fluoro-5-methyl-benzenesulfonyl chloride
• 2-fluoro-5-methylbenzenesulfonylchloride
• Benzenesulfonylchloride, 2-fluoro-5-methyl-
• chloro(2-fluoro-5-methylphenyl)sulfone
• MOZTWWZAQLPJMT-UHFFFAOYSA-N
• SBB027275
• AS05030
• NE12808
• AK135178
• 2-fluoro-5-methylbenzenesulphonyl chloride
• 2-Fluoro-5-methylbenzenesulfonyl chloride (ACI)
• 870704-14-6
• 2-fluoro-5-methylbenzene-1-sulfonylchloride
• DB-076823
• MFCD04039785
• AKOS000137657
• CS-0153328
• CK2499
• DS-4909
• SCHEMBL1985327
• EN300-39479
• 3-(chlorosulphonyl)-4-fluorotoluene
• 2-Fluoro-5-methylbenzenesulfonyl chloride, 97%
• DTXSID50382287
• 2-fluoro-5-methylbenzene-1-sulfonyl chloride

• MDL： MFCD04039785
• Inchi： 1S/C7H6ClFO2S/c1-5-2-3-6(9)7(4-5)12(8,10)11/h2-4H,1H3
• InChI Key： MOZTWWZAQLPJMT-UHFFFAOYSA-N
• SMILES： O=S(C1C(F)=CC=C(C)C=1)(Cl)=O

Computed Properties

• Exact Mass: 207.97600
• Monoisotopic Mass: 207.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: solid
• Density: 1.423
• Melting Point: 30-34 °C (lit.)
• Boiling Point: 268.6°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.528
• PSA: 42.52000
• LogP: 3.14240
• Solubility: React with water
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-fluoro-5-methylbenzene-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Storage Condition：Inert atmosphere,2-8°C(BD42068)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-fluoro-5-methylbenzene-1-sulfonyl chloride

Recent Advances in the Application of 2-Fluoro-5-methylbenzene-1-sulfonyl chloride (CAS: 870704-14-6) in Chemical Biology and Pharmaceutical Research

2-Fluoro-5-methylbenzene-1-sulfonyl chloride (CAS: 870704-14-6) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based pharmacophores, which are prevalent in many therapeutic agents.

Recent studies have highlighted the utility of 2-fluoro-5-methylbenzene-1-sulfonyl chloride in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in cancer and inflammatory diseases. Its unique structural features, including the fluorine atom and methyl group, contribute to enhanced binding affinity and selectivity when incorporated into inhibitor scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful application in creating potent and selective inhibitors of cathepsin S, a cysteine protease implicated in autoimmune disorders.

In synthetic methodology development, researchers have explored innovative approaches to utilize 2-fluoro-5-methylbenzene-1-sulfonyl chloride as a versatile building block. A recent breakthrough published in Organic Letters (2024) described a novel palladium-catalyzed cross-coupling reaction that enables the efficient introduction of this sulfonyl chloride moiety into complex molecular architectures. This advancement significantly expands the synthetic toolbox available for medicinal chemists working on structure-activity relationship studies.

The compound's application extends to radiopharmaceutical development, where its fluorine-18 labeled analog has shown promise as a positron emission tomography (PET) tracer for imaging specific molecular targets. Recent preclinical studies indicate that [18F]-labeled derivatives of 2-fluoro-5-methylbenzene-1-sulfonyl chloride exhibit favorable pharmacokinetic properties for imaging tumor-associated protease activity, as reported in the Journal of Nuclear Medicine (2023).

From a safety and handling perspective, recent investigations have focused on optimizing the storage and handling conditions for 2-fluoro-5-methylbenzene-1-sulfonyl chloride to maintain its reactivity while ensuring researcher safety. Studies published in Chemical Health & Safety (2024) recommend specific storage protocols under inert atmosphere at controlled temperatures to prevent decomposition and maintain batch-to-batch consistency in research applications.

Looking forward, the unique properties of 2-fluoro-5-methylbenzene-1-sulfonyl chloride (870704-14-6) position it as a valuable tool in the continued exploration of sulfonamide-based therapeutics and chemical probes. Its applications in targeted drug delivery systems and as a versatile intermediate in diversity-oriented synthesis are particularly promising areas for future research, as highlighted in several recent review articles on sulfonyl chloride chemistry in drug discovery.